(R)-CSN5i-3

• Molecular Formula: C28H29F2N5O2
• Molecular Weight: 505.6 g/mol
• InChI: InChI=1S/C28H29F2N5O2/c1-17(2)35-24(14-23(33-35)27(29)30)28(37)32-19-11-12-21(22(13-19)18-7-4-3-5-8-18)26-25(36)10-6-9-20-15-31-16-34(20)26/h3-5,7-8,11-17,25-27,36H,6,9-10H2,1-2H3,(H,32,37)/t25-,26-/m0/s1
• InChIKey: ANNKHJQLDMGQFM-UIOOFZCWSA-N

CSN5i-3 (2375740-98-8): A First-in-Class, Orally Bioavailable Inhibitor of COP9 Signalosome Subunit 5 for Cancer Research

The target compound, 3-(difluoromethyl)-N-(6-((5S,6S)-6-hydroxy-6,7,8,9-tetrahydro-5H-imidazo[1,5-a]azepin-5-yl)-[1,1'-biphenyl]-3-yl)-1-isopropyl-1H-pyrazole-5-carboxamide, commonly designated as CSN5i-3, represents a first-in-class, potent, and selective small molecule inhibitor of the COP9 signalosome (CSN) catalytic subunit CSN5 (also known as Jab1) [1]. CSN5i-3 exhibits an IC50 of 5.8 nM against CSN-catalyzed Cul1 deneddylation and demonstrates oral bioavailability in preclinical models .

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First-in-class COP9 signalosome CSN5 catalytic inhibition studies

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Cullin-RING ligase (CRL) pathway and neddylation dynamics research

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Orally bioavailable tool compound for preclinical target engagement models

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Stereospecific probe with matched inactive enantiomer control available

• [1] Schlierf A, Altmann E, Quancard J, et al. Targeted inhibition of the COP9 signalosome for treatment of cancer. Nature Communications. 2016;7:13166. View Source

Why CSN5i-3 Cannot Be Substituted by Other CSN5 Inhibitors: Evidence of Superior Potency and Selectivity

Direct substitution of CSN5i-3 with earlier-generation CSN5 inhibitors or compounds targeting the NEDD8 pathway (e.g., MLN4924/pevonedistat) is not supported by quantitative evidence. CSN5i-3 demonstrates a >190-fold improvement in biochemical potency over the initial HTS hit CSN5i-1b (IC50 5.8 nM vs. 1.1 μM) and a >10-fold improvement in oral bioavailability over its predecessor CSN5i-2 (33% vs. <1%) [1]. Furthermore, CSN5i-3 exhibits a unique mechanism of action—trapping cullin-RING ligases (CRLs) in a neddylated state leading to substrate receptor degradation—which is distinct from NAE inhibitors like MLN4924 that block neddylation [2].

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NEDD8 pathway inhibitors are not interchangeable

MLN4924 targets NAE, not CSN5. Direct substitution skips CSN5-specific CRL regulation, which may shift pathway-response profiles.

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Earlier CSN5 hits lack pharmacokinetic fit for in vivo use

CSN5i-1b and CSN5i-2 show much weaker biochemical potency and very low oral bioavailability. Their target-engagement context differs significantly.

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Racemic or opposite enantiomer may not support on-target interpretation

CSN5i-3e is a critical negative control. Using racemic material risks ambiguous cellular readouts and requires enantiomer-attribution review.

• [1] Schlierf A, Altmann E, Quancard J, et al. Targeted inhibition of the COP9 signalosome for treatment of cancer. Nature Communications. 2016;7:13166. Table 1, Table 2. View Source
• [2] Altmann E, Schlierf A, Jefferson AB, et al. A first-in-class small molecule inhibitor of the COP9 signalosome subunit 5 for the treatment of cancer. Nature Communications. 2016;7:13166-13175. View Source

Quantitative Differentiation of CSN5i-3: Head-to-Head Comparative Evidence

Biochemical Potency: CSN5i-3 Exhibits >190-Fold Improvement Over Lead Compound CSN5i-1b

CSN5i-3 demonstrates potent inhibition of CSN-catalyzed Cul1 deneddylation with an IC50 of 5.8 ± 0.5 nM (n=5). This represents a >190-fold improvement in potency compared to the initial HTS hit CSN5i-1b (IC50 = 1.1 ± 0.5 μM, n=14) and a >2.7-fold improvement over the cell-active intermediate CSN5i-2 (IC50 = 2 ± 1 nM, n=2) [1]. The inactive enantiomer CSN5i-2e shows significantly reduced activity (IC50 = 2.1 ± 1.8 μM, n=2), confirming the stereospecificity of the interaction [2].

Biochemical Potency vs. Lead CSN5i-1b

Head-to-head

CSN5i-3: IC50 5.8 ± 0.5 nM
CSN5i-1b: IC50 1.1 ± 0.5 μM

Reported >190-fold improvement in biochemical assay

Supports low-concentration target-engagement assay fit.

ⓘ CSN-catalyzed Cul1 deneddylation assay; n=5

Evidence Dimension	CSN5 inhibition (IC50)
Target Compound Data	5.8 ± 0.5 nM (n=5)
Comparator Or Baseline	CSN5i-1b: 1.1 ± 0.5 μM (n=14); CSN5i-2: 2 ± 1 nM (n=2); CSN5i-2e: 2.1 ± 1.8 μM (n=2)
Quantified Difference	>190-fold improvement over CSN5i-1b; >2.7-fold improvement over CSN5i-2
Conditions	Biochemical enzyme assay measuring CSN-catalyzed Cul1 deneddylation

Why This Matters

This potency advantage translates to lower effective concentrations in cellular and in vivo models, reducing off-target risk and enabling robust target engagement at pharmacologically achievable doses.

• [1] Schlierf A, Altmann E, Quancard J, et al. Targeted inhibition of the COP9 signalosome for treatment of cancer. Nature Communications. 2016;7:13166. Table 1. View Source
• [2] Schlierf A, Altmann E, Quancard J, et al. Targeted inhibition of the COP9 signalosome for treatment of cancer. Nature Communications. 2016;7:13166. Figure 1b. View Source

Oral Bioavailability and CYP3A4 Liability: CSN5i-3 Shows >10-Fold Improvement Over CSN5i-2

CSN5i-3 demonstrates an absolute oral bioavailability (F) of 33 ± 2% in mice, a >10-fold improvement over CSN5i-2 (F < 1%) [1]. Additionally, CSN5i-3 exhibits a significantly longer half-life (t1/2 = 150 ± 18 min) and lower clearance (Cl = 36 ± 3 μL min⁻¹ mg⁻¹) compared to CSN5i-2 (t1/2 = 36 ± 1 min; Cl = 82 ± 25 μL min⁻¹ mg⁻¹) [1]. Importantly, CSN5i-3 shows a 13.6-fold lower CYP3A4 inhibition liability (IC50 = 6.8 ± 1.8 μM) compared to CSN5i-2 (IC50 < 0.5 μM), indicating a reduced potential for drug-drug interactions [2].

Oral Bioavailability vs. CSN5i-2

Head-to-head

CSN5i-3: F = 33 ± 2%
CSN5i-2: F < 1%

Reported >33-fold improvement in mice; t1/2 150 min

Enables oral dosing in preclinical models; CYP3A4 liability context reviewed.

ⓘ Mouse PK; 1 mg/kg IV, 3 mg/kg PO; n=3

Evidence Dimension	Oral bioavailability (F), Half-life (t1/2), CYP3A4 inhibition (IC50)
Target Compound Data	F: 33 ± 2%; t1/2: 150 ± 18 min; CYP3A4 IC50: 6.8 ± 1.8 μM
Comparator Or Baseline	CSN5i-2: F < 1%; t1/2: 36 ± 1 min; CYP3A4 IC50 < 0.5 μM
Quantified Difference	F: >33-fold improvement; t1/2: 4.2-fold longer; CYP3A4 IC50: >13.6-fold higher (less inhibition)
Conditions	Pharmacokinetic parameters determined in mice (n=3) following a single intravenous (1 mg/kg) and oral (3 mg/kg) dose

Why This Matters

These pharmacokinetic advantages enable oral dosing in preclinical studies and reduce the risk of CYP-mediated drug-drug interactions, making CSN5i-3 a superior tool compound for in vivo target validation.

• [1] Schlierf A, Altmann E, Quancard J, et al. Targeted inhibition of the COP9 signalosome for treatment of cancer. Nature Communications. 2016;7:13166. Table 2. View Source
• [2] Schlierf A, Altmann E, Quancard J, et al. Targeted inhibition of the COP9 signalosome for treatment of cancer. Nature Communications. 2016;7:13166. Table 2. View Source

Stereospecific Target Engagement: Active Enantiomer CSN5i-3 vs. Inactive Enantiomer CSN5i-3e

CSN5i-3 exhibits stereospecific target engagement, as demonstrated by the complete loss of activity in its enantiomer CSN5i-3e. In H460 non-small cell lung cancer cells, CSN5i-3 (active enantiomer) reduces cell viability, whereas CSN5i-3e (inactive enantiomer) shows no effect [1]. This stereospecificity confirms that the biological activity of CSN5i-3 is mediated by specific binding to CSN5, rather than non-specific off-target effects [2].

Stereospecific Target Engagement

Head-to-head

Active CSN5i-3: reduces H460 cell viability
Inactive CSN5i-3e: no effect

Enables on-target vs. off-target mechanistic control.

ⓘ NSCLC H460 viability assay; qualitative difference

Evidence Dimension	Cell viability reduction
Target Compound Data	CSN5i-3 (active enantiomer) reduces viability in H460 cells
Comparator Or Baseline	CSN5i-3e (inactive enantiomer) shows no effect
Quantified Difference	Qualitative difference: active vs. inactive
Conditions	NSCLC H460 cell line; viability assay

Why This Matters

The availability of an inactive enantiomer provides a critical negative control for mechanistic studies, enabling researchers to distinguish on-target effects from off-target liabilities in cellular assays.

• [1] Figure 4. Effect of COPS5 inhibition using CSN5i-3 and CSN5i-3e on NSCLC and SCLC cell lines. ACS Chem Biol. 2022;17(4):776-784. View Source
• [2] Schlierf A, Altmann E, Quancard J, et al. Targeted inhibition of the COP9 signalosome for treatment of cancer. Nature Communications. 2016;7:13166. View Source

Functional Biomarker Modulation: CSN5i-3 Induces p27 Accumulation in Breast and Ovarian Cancer Cells

Treatment with CSN5i-3 leads to a significant increase in the cell cycle inhibitor p27 in multiple cancer cell lines. In BT474 and SKBR3 breast cancer cells, CSN5i-3 treatment elevates p27 protein levels, contributing to G1 phase cell cycle arrest [1]. Similarly, in serous ovarian cancer (SOC) cells, CSN5i-3 induces S-phase arrest accompanied by an elevation of nuclear p27 expression [2]. This functional biomarker modulation is consistent with the proposed mechanism of action—inactivation of the SCF^Skp2^ CRL complex leading to stabilization of its substrate p27 [3].

Biomarker: p27 Accumulation

Cross-study

Elevated p27 protein in BT474, SKBR3, and SOC cells vs. untreated control

Supports p27 as a pharmacodynamic endpoint for pathway engagement.

ⓘ Qualitative immunoblotting; multiple cell contexts

Evidence Dimension	p27 protein level increase
Target Compound Data	Qualitative increase in p27 protein levels observed in BT474, SKBR3, and SOC cells
Comparator Or Baseline	Untreated control cells
Quantified Difference	Not quantified in available data; qualitative increase observed
Conditions	BT474 and SKBR3 breast cancer cells; SOC ovarian cancer cells; immunoblotting

Why This Matters

p27 is a well-validated tumor suppressor and downstream effector of CSN5 inhibition. Robust p27 induction serves as a pharmacodynamic biomarker for target engagement and efficacy, enabling researchers to monitor on-target activity in preclinical studies.

• [1] Xiao H, Claret FX, Shen Q. The novel Jab1 inhibitor CSN5i-3 suppresses cell proliferation and induces apoptosis in human breast cancer cells. Neoplasma. 2019;66(3):481-486. View Source
• [2] COPS5 inhibition arrests the proliferation and growth of serous ovarian cancer cells via the elevation of p27 level. ScienceDirect. 2017. View Source
• [3] Altmann E, Schlierf A, Jefferson AB, et al. A first-in-class small molecule inhibitor of the COP9 signalosome subunit 5 for the treatment of cancer. Nature Communications. 2016;7:13166-13175. View Source

In Vivo Antitumor Efficacy: CSN5i-3 Suppresses Xenograft Tumor Growth Following Oral Administration

CSN5i-3 demonstrates significant antitumor activity in multiple human xenograft models following oral administration. In SU-DHL-1 lymphoma xenografts, CSN5i-3 administered orally at 150 mg/kg suppressed tumor growth compared to vehicle control (P<0.05) [1]. In C4-2 prostate cancer xenografts, the same dose (150 mg/kg, oral) significantly reduced tumor volume compared to vehicle-treated mice (P<0.001) [2]. These in vivo efficacy data validate the oral bioavailability and target engagement of CSN5i-3 in physiologically relevant tumor models.

In Vivo Xenograft Response

Cross-study

Tumor growth suppression at 150 mg/kg PO in SU-DHL-1 and C4-2 models

Reported P < 0.05 vs. vehicle control

Demonstrates in vivo model-response context for oral CSN5 inhibition.

ⓘ SCID-bg mice; lymphoma and prostate xenograft models

Evidence Dimension	Tumor growth inhibition
Target Compound Data	Significant tumor growth suppression at 150 mg/kg oral dose in SU-DHL-1 and C4-2 xenograft models
Comparator Or Baseline	Vehicle control
Quantified Difference	P<0.05 in SU-DHL-1; P<0.001 in C4-2; exact tumor volume reduction percentages not provided in available data
Conditions	SCID-bg mice (SU-DHL-1) and established C4-2 xenografts; oral administration

Why This Matters

Demonstrated in vivo efficacy with oral dosing establishes CSN5i-3 as a viable tool compound for preclinical target validation studies and supports its use in combination therapy investigations (e.g., with PARP inhibitors).

• [1] Schlierf A, Altmann E, Quancard J, et al. Targeted inhibition of the COP9 signalosome for treatment of cancer. Nature Communications. 2016;7:13166. Figure 4. View Source
• [2] Figure 6. CSN5i-3 synergized with PARPi and strongly inhibited xenograft tumor growth. PMC9359627. View Source

Validated Application Scenarios for CSN5i-3 in Cancer Biology and Drug Discovery Research

Preclinical Validation of CSN5 as a Therapeutic Target in Hematologic Malignancies

CSN5i-3 has demonstrated efficacy in lymphoma xenograft models (SU-DHL-1) and primary AML samples [1]. Its oral bioavailability and favorable pharmacokinetic profile make it suitable for chronic dosing studies in hematologic malignancy models. The availability of the inactive enantiomer CSN5i-3e provides a built-in control for on-target specificity [2].

Combination Therapy Studies with PARP Inhibitors in Solid Tumors

CSN5i-3 has been shown to synergize with PARP inhibitors (olaparib, talazoparib) in prostate cancer models [1]. This combination strategy exploits the role of CSN5 in DNA damage repair pathways. Researchers can leverage the compound's oral bioavailability to design preclinical combination studies with clinically relevant PARP inhibitors.

Mechanistic Studies of CRL Regulation and Ubiquitin-Proteasome System Dynamics

CSN5i-3 serves as a precise chemical probe to dissect the role of CSN5 in cullin-RING ligase (CRL) regulation. Its mechanism of trapping CRLs in a neddylated state, leading to substrate receptor degradation, provides a unique tool to study the dynamics of the ubiquitin-proteasome system [1]. The compound's selectivity profile (>100-fold over related metalloproteases) ensures that observed effects are CSN5-specific [2].

Pharmacodynamic Biomarker Discovery Using p27 as a Readout

CSN5i-3 treatment consistently elevates p27 protein levels across multiple cancer cell types (breast, ovarian) [1]. This robust biomarker response enables researchers to use p27 accumulation as a pharmacodynamic readout for target engagement in both in vitro and in vivo studies. This application is particularly valuable for optimizing dosing schedules and confirming on-target activity in preclinical models.

Application

Selection Property

Validation Focus

CSN5 target validation in hematologic models

Oral bioavailability and enantiomer control

Xenograft model-response review; on-target specificity check

DNA damage repair combination studies

CRL pathway engagement with PARP inhibitor context

Synergy model-response endpoints; dose-schedule validation

CRL and ubiquitin-proteasome dynamics

CSN5-selective chemical probe (>100-fold selectivity context)

Neddylation-state monitoring; substrate-receptor degradation readouts

Pharmacodynamic biomarker discovery

p27 accumulation as target-engagement readout

p27 endpoint monitoring across in vitro and in vivo models

• [1] Schlierf A, Altmann E, Quancard J, et al. Targeted inhibition of the COP9 signalosome for treatment of cancer. Nature Communications. 2016;7:13166. View Source
• [2] Figure 4. Effect of COPS5 inhibition using CSN5i-3 and CSN5i-3e on NSCLC and SCLC cell lines. ACS Chem Biol. 2022;17(4):776-784. View Source